Cas no 769944-51-6 ((2R)-2-(4-chlorophenyl)piperazine)

(2R)-2-(4-chlorophenyl)piperazine structure
769944-51-6 structure
Product Name:(2R)-2-(4-chlorophenyl)piperazine
CAS No:769944-51-6
MF:C10H13ClN2
MW:196.676621198654
CID:551278
PubChem ID:1514407
Update Time:2025-04-19

(2R)-2-(4-chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2-(4-chlorophenyl)-, (2R)-
    • (R)-2-(4-chlorophenyl)hexahydropyrazine
    • (R)-2-(4-Chlorophenyl)piperazine
    • (2S)-2-(4-chlorophenyl)piperidine
    • 2-(4-Chlorophenyl)piperazine
    • 2-(4-Chlorphenyl)piperazin
    • piperazine, 2-(4-chlorophenyl)-
    • (2R)-2-(4-chlorophenyl)piperazine
    • CS-0268162
    • SCHEMBL1673686
    • EN300-2010080
    • P10458
    • rel-(2R)-2-(4-chlorophenyl)piperazine
    • 769944-51-6
    • R-2-(4-chlorophenyl)piperazine
    • Inchi: 1S/C10H13ClN2/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12-13H,5-7H2/t10-/m0/s1
    • InChI Key: OTOVNNDSINVUBR-JTQLQIEISA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1CNCCN1

Computed Properties

  • Exact Mass: 195.08162
  • Monoisotopic Mass: 196.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.095
  • Boiling Point: 288.1°C at 760 mmHg
  • Flash Point: 128.1°C
  • Refractive Index: 1.536
  • PSA: 12.03
  • LogP: 2.23150

(2R)-2-(4-chlorophenyl)piperazine Pricemore >>

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